N-cycloheptyl-2-[(2-methoxyphenyl)amino]-5-oxo-5H-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide

• IUPAC Name: N-cycloheptyl-2-(2-methoxyanilino)-5-oxo-[1,3,4]thiadiazolo[2,3-b]quinazoline-8-carboxamide
• InChI: InChI=1S/C24H25N5O3S/c1-32-20-11-7-6-10-18(20)26-23-28-29-22(31)17-13-12-15(14-19(17)27-24(29)33-23)21(30)25-16-8-4-2-3-5-9-16/h6-7,10-14,16H,2-5,8-9H2,1H3,(H,25,30)(H,26,28)
• InChI Key: XWACRSLWABHBQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=NN3C(=O)C4=C(C=C(C=C4)C(=O)NC5CCCCCC5)N=C3S2
• Molecular Formula: C24H25N5O3S
• Molecular Weight: 463.6 g/mol

Description

The compound is a complex organic molecule that includes a 1,3,4-thiadiazole ring and a 1,3,4-oxadiazole ring. These types of compounds are often studied for their potential pharmacological activities.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The 1,3,4-oxadiazole and 1,3,4-thiadiazole rings are five-membered rings with two nitrogen atoms and one oxygen or sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Generally, oxadiazoles and thiadiazoles can undergo various chemical reactions, making them useful in the synthesis of a wide range of compounds.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Compounds containing 1,3,4-oxadiazole cores have a broad biological activity spectrum including antibacterial, antifungal, analgesic, anti-inflammatory, antiviral, anticancer, antihypertensive, anticonvulsant, and anti-diabetic properties.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization, and potential biological activities. Given the broad range of activities associated with 1,3,4-oxadiazole and 1,3,4-thiadiazole compounds, this could be a promising area of study.